Cas no 1876482-66-4 (2-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)ethan-1-ol)

• Product Name: 2-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)ethan-1-ol
• CAS No: 1876482-66-4
• MF: C₇H₁₃F₂NO₂
• MW: 181.1804292202
• CID: 5719990
• PubChem ID: 121204065
• Update Time: 2023-10-25

2-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[4,4-difluoro-2-(hydroxymethyl)pyrrolidin-1-yl]ethanol
• 1876482-66-4
• AKOS026712352
• F1907-8009
• 2-(4,4-difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)ethan-1-ol
• 1-Pyrrolidineethanol, 4,4-difluoro-2-(hydroxymethyl)-
• 2-(4,4-Difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)ethan-1-ol

• Inchi： 1S/C7H13F2NO2/c8-7(9)3-6(4-12)10(5-7)1-2-11/h6,11-12H,1-5H2
• InChI Key： SJBPQRRGHHQIOP-UHFFFAOYSA-N
• SMILES： FC1(CN(CCO)C(CO)C1)F

Computed Properties

• Exact Mass: 181.09143498g/mol
• Monoisotopic Mass: 181.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 272.1±40.0 °C(Predicted)
• pka: 14.74±0.10(Predicted)